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Compound Name: Isovaleric anhydride

Cat. No.: B075134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isovaleric anhydride, also known as 3-methylbutanoic anhydride, is a key chemical

intermediate in organic synthesis. With the chemical formula C10H18O3, this colorless liquid is

utilized in the preparation of various esters, amides, and other derivatives, finding applications

in the pharmaceutical and fragrance industries. A thorough understanding of its physical

properties is paramount for its safe handling, optimal use in reactions, and for the purification of

its products. This guide provides an in-depth overview of the core physical characteristics of

isovaleric anhydride, complete with experimental protocols for their determination.

Core Physical Properties
The fundamental physical constants of isovaleric anhydride are summarized in the table

below. These values are critical for predicting its behavior in various chemical and physical

processes.
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Property Value Conditions

Molecular Formula C10H18O3

Molecular Weight 186.25 g/mol

Density 0.932 g/mL at 20 °C[1][2]

Boiling Point 103-104 °C at 24 mmHg[2][3]

80-85 °C at 10 Torr[4]

Melting Point -65 °C [2][3]

Refractive Index (nD) 1.417 at 20 °C[1][5]

Solubility and Reactivity
Isovaleric anhydride is sensitive to moisture and reacts with water in a process called

hydrolysis to form isovaleric acid. Due to this reactivity, it is considered to have limited solubility

in water. However, like its structural analog isobutyric anhydride, it is soluble in common

organic solvents.[5] Care must be taken to store isovaleric anhydride under anhydrous

conditions to prevent degradation.

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for chemical characterization. The

following sections detail the standard experimental methodologies for measuring the key

physical properties of isovaleric anhydride.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and common method for

determining the density of isovaleric anhydride is by using a pycnometer or, more simply, a

graduated cylinder and a balance.

Methodology:

Mass of Empty Container: Accurately weigh a clean, dry graduated cylinder on an analytical

balance and record the mass.
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Volume Measurement: Carefully add a known volume of isovaleric anhydride to the

graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Container and Liquid: Reweigh the graduated cylinder containing the isovaleric
anhydride and record the combined mass.

Calculation: The density (ρ) is calculated using the formula: ρ = (mass of liquid) / (volume of

liquid) where the mass of the liquid is the difference between the final and initial masses of

the graduated cylinder. For higher precision, this procedure should be repeated multiple

times, and the average density calculated.
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Experimental Workflow: Density Determination
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ρ = (m_liquid) / V_liquid
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Click to download full resolution via product page

Workflow for the determination of density.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. For small sample volumes, a micro-boiling point determination method is
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suitable.

Methodology:

Sample Preparation: Place a small amount (a few milliliters) of isovaleric anhydride into a

small test tube.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end down.

Heating: Heat the test tube gently in a heating block or an oil bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the liquid just begins to be drawn into the capillary

tube.
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Experimental Workflow: Micro-Boiling Point Determination
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Workflow for micro-boiling point determination.
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Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a fundamental property used to identify and assess the purity

of substances. An Abbe refractometer is commonly used for this measurement.

Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard sample with a

known refractive index, such as distilled water.

Sample Application: Place a few drops of isovaleric anhydride onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature (typically 20°C).

Reading: Look through the eyepiece and adjust the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

Record Value: Read the refractive index value from the instrument's scale.
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Experimental Workflow: Refractive Index Measurement
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Workflow for refractive index measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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